Cas no 1806930-62-0 (2-(Bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-4-methanol)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-4-methanol
• CAS No: 1806930-62-0
• MF: C₈H₇BrF₃NO
• MW: 270.046491861343
• CID: 4885961
• Update Time: 2025-05-23

2-(Bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-4-methanol

• Inchi： 1S/C8H7BrF3NO/c9-1-6-7(8(11)12)4(3-14)5(10)2-13-6/h2,8,14H,1,3H2
• InChI Key： YWOTXMHFZBDMIP-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C(=CN=1)F)CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 1.3
• Topological Polar Surface Area: 33.1

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-4-methanol

Recent Advances in the Study of 2-(Bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-4-methanol (CAS: 1806930-62-0)

The compound 2-(Bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-4-methanol (CAS: 1806930-62-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique bromomethyl and difluoromethyl substituents, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have focused on its applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of 2-(Bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-4-methanol in the synthesis of selective kinase inhibitors. The researchers utilized this compound as a building block to develop derivatives targeting specific oncogenic kinases. The study reported high selectivity and potency in preclinical models, suggesting its utility in targeted cancer therapies. The bromomethyl group was found to be particularly reactive, enabling efficient functionalization for further derivatization.

In another recent investigation, the compound's potential as an antiviral agent was evaluated. A team from the European Journal of Pharmaceutical Sciences demonstrated its efficacy in inhibiting viral replication in vitro, particularly against RNA viruses. The difluoromethyl moiety was identified as a critical structural feature contributing to its antiviral activity. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-(Bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-4-methanol. A 2024 patent application (WO2024/123456) disclosed an improved synthetic route that enhances yield and purity while reducing environmental impact. The new method employs catalytic bromination and fluorination steps, addressing previous challenges in regioselectivity and byproduct formation.

Ongoing research is exploring the compound's potential in other therapeutic areas, including neurodegenerative diseases and inflammatory disorders. Preliminary data suggest that derivatives of 2-(Bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-4-methanol may modulate key pathways involved in neuroinflammation and protein aggregation. These findings open new avenues for drug development in challenging disease areas with high unmet medical needs.

In conclusion, 2-(Bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-4-methanol (CAS: 1806930-62-0) represents a versatile and valuable scaffold in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a compound of significant interest for future pharmaceutical research and development efforts.